Cas no 60660-75-5 ((7S,9S)-9-Acetyl-6,7,9,11-tetrahydroxy-7,8,9,10-tetrahydro-5,12-naphthacenedione)

• Product Name: (7S,9S)-9-Acetyl-6,7,9,11-tetrahydroxy-7,8,9,10-tetrahydro-5,12-naphthacenedione
• CAS No: 60660-75-5
• MF: C₂₀H₁₆O₇
• MW: 368.336846351624
• MDL: MFCD09952466
• CID: 505622
• PubChem ID: 124720
• Update Time: 2025-11-01

(7S,9S)-9-Acetyl-6,7,9,11-tetrahydroxy-7,8,9,10-tetrahydro-5,12-naphthacenedione Chemical and Physical Properties

Names and Identifiers

• 5,12-Naphthacenedione,9-acetyl-7,8,9,10-tetrahydro-6,7,9,11-tetrahydroxy-, (7S,9S)-
• (7S,9S)-9-Acetyl-6,7,9,11-tetrahydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione
• (2S)-2-[[(2S,3R)-3-amino-2-hydroxy-4-phenylbutanoyl]amino]-4-methylpentanoic acid
• [(2s,3r)-3-amino-2-hydroxy-4-phenylbutanoyl]-l-leucine
• Bestatin
• Bestatin,Ubenimex
• EINECS 261-529-2
• NK 421
• Ubenimexum [Latin]
• (+)-Idarubicinone
• 4-Demethoxydaunomycinone
• Idarubicin aglycone
• Idarubicinone
• (+)-4-Demethoxydaunomycinone
• ZUFQFGSMHXKORU-YUNKPMOVSA-N
• 5,12-Naphthacenedione, 9-acetyl-7,8,9,10-tetrahydro-6,7,9,11-tetrahydroxy-, (7S,9S)-
• AC-32551
• CHEMBL3544591
• 60660-75-5
• 5,12-Naphthacenedione, 9-acetyl-7,8,9,10-tetrahydro-6,7,9,11-tetrahydroxy-, (7S-cis)-
• DTXSID20976091
• DS-12907
• SCHEMBL2727578
• (7S,9S)-9-acetyl-6,7,9,11-tetrahydroxy-8,10-dihydro-7H-tetracene-5,12-dione
• (7S,9S)9-ACETYL-7,8,9,10-TETRAHYDRO-6,7,9,11-TETRAHYDROXY-5,12-NAPHTACENEDIONE
• (7S,9S)-9-Acetyl-6,7,9,11-tetrahydroxy-7,8,9,10-tetrahydro-5,12-naphthacenedione
• CS-0197316
• AKOS027378143
• 9-Acetyl-6,7,9,11-tetrahydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione
• C20H16O7
• C75832
• EX-A6224

• MDL： MFCD09952466
• Inchi： 1S/C20H16O7/c1-8(21)20(27)6-11-13(12(22)7-20)19(26)15-14(18(11)25)16(23)9-4-2-3-5-10(9)17(15)24/h2-5,12,22,25-27H,6-7H2,1H3/t12-,20-/m0/s1
• InChI Key： ZUFQFGSMHXKORU-YUNKPMOVSA-N
• SMILES： O[C@@]1(C(C)=O)CC2C(=C3C(C4C=CC=CC=4C(C3=C(C=2[C@H](C1)O)O)=O)=O)O

Computed Properties

• Exact Mass: 368.09000
• Monoisotopic Mass: 368.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132
• XLogP3: 1.7

Experimental Properties

• Density: 1.626±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 184-185 ºC
• Boiling Point: 625.6°C at 760 mmHg
• Flash Point: 346.2°C
• Refractive Index: 1.742
• Solubility: Insuluble (5.2E-3 g/L) (25 ºC),
• PSA: 132.13000
• LogP: 1.17290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones

Additional information on (7S,9S)-9-Acetyl-6,7,9,11-tetrahydroxy-7,8,9,10-tetrahydro-5,12-naphthacenedione

Research Brief on (7S,9S)-9-Acetyl-6,7,9,11-tetrahydroxy-7,8,9,10-tetrahydro-5,12-naphthacenedione (CAS: 60660-75-5)

The compound (7S,9S)-9-Acetyl-6,7,9,11-tetrahydroxy-7,8,9,10-tetrahydro-5,12-naphthacenedione (CAS: 60660-75-5) has garnered significant attention in recent years due to its potential applications in the fields of oncology and infectious disease treatment. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, mechanisms of action, and therapeutic potential.

Recent studies have highlighted the compound's structural similarity to anthracyclines, a class of chemotherapeutic agents known for their DNA intercalation and topoisomerase II inhibition properties. Researchers have explored its efficacy in targeting cancer cells, particularly in drug-resistant strains, with promising results in preclinical models. The acetyl and hydroxyl groups in its structure are believed to enhance its solubility and bioavailability, making it a candidate for further drug development.

One of the key advancements in 2023 involves the elucidation of its mechanism of action at the molecular level. Using X-ray crystallography and molecular docking simulations, scientists have identified specific binding sites on DNA and topoisomerase II, providing a foundation for structure-activity relationship (SAR) studies. These findings are critical for optimizing the compound's therapeutic index and minimizing off-target effects.

In addition to its anticancer properties, recent research has investigated its antimicrobial potential. A study published in the Journal of Medicinal Chemistry demonstrated its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell wall synthesis and induce oxidative stress positions it as a potential candidate for addressing antibiotic resistance.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as cardiotoxicity, a common side effect of anthracycline-like compounds, and metabolic stability need to be addressed. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to mitigate these limitations.

In conclusion, (7S,9S)-9-Acetyl-6,7,9,11-tetrahydroxy-7,8,9,10-tetrahydro-5,12-naphthacenedione represents a multifaceted compound with significant therapeutic potential. Continued research into its mechanisms, structural optimization, and delivery methods will be essential for advancing it toward clinical trials and eventual therapeutic use.